Cas no 5396-58-7 (2-Methylbutane-2,3-diol)

• Product Name: 2-Methylbutane-2,3-diol
• CAS No: 5396-58-7
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00154004
• CID: 368672
• PubChem ID: 95362
• Update Time: 2025-11-01

2-Methylbutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,2-methyl-
• 2-methylbutane-2,3-diol
• 2,3-Butanediol,2-methyl
• 2,3-Dihydroxy-2-methylbutane
• 2-Methyl-2,3-butanediol
• 2-methyl-butane-2,3-diol
• 3-hydroxy-2-methylbutan-2-ol
• rac-2-Methylbutane-2,3-diol
• trimethylethylene glycol
• NS00044677
• EN300-119724
• IDEOPBXRUBNYBN-UHFFFAOYSA-N
• SY147032
• D80869
• 5396-58-7
• BS-17228
• NSC-4324
• 2-methylbutan-2,3-diol
• CS-0161391
• Trimethylathylenglykol
• 2,3-Butanediol, 2-methyl-
• MFCD00154004
• NSC 4324
• AI3-24428
• (+)2 methyl butane 2,3-diol
• AKOS014316243
• 2-methyl-butan-2,3-diol
• SCHEMBL270139
• DTXSID50871126
• EINECS 226-414-3
• NSC4324
• 2-Methylbutane-2,3-diol

• MDL： MFCD00154004
• Inchi： 1S/C5H12O2/c1-4(6)5(2,3)7/h4,6-7H,1-3H3
• InChI Key： IDEOPBXRUBNYBN-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)O

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9690
• Melting Point: 50.86°C (estimate)
• Boiling Point: 209.24°C (rough estimate)
• Flash Point: 70.2ºC
• Refractive Index: 1.4370
• PSA: 40.46000
• LogP: 0.13810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Methylbutane-2,3-diol

Exploring the Versatile Applications and Properties of 2,3-Butanediol, 2-methyl- (CAS No. 5396-58-7)

2,3-Butanediol, 2-methyl- (CAS No. 5396-58-7) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This branched-chain diol, also known as 2-methyl-2,3-butanediol, is a colorless, viscous liquid with a mild odor. Its molecular formula is C5H12O2, and it belongs to the family of glycols, which are known for their versatility in industrial and laboratory settings.

The compound's structure features two hydroxyl groups attached to adjacent carbon atoms, with a methyl group branching off the second carbon. This configuration gives 2,3-Butanediol, 2-methyl- distinctive solubility characteristics, making it miscible with water and many organic solvents. Researchers and manufacturers value this property for formulating homogeneous mixtures in various applications. The compound's boiling point ranges between 180-185°C, and it has a density of approximately 0.95 g/cm³ at room temperature.

In the pharmaceutical industry, 2-methyl-2,3-butanediol serves as a valuable intermediate in synthesizing various active pharmaceutical ingredients (APIs). Its ability to act as a chiral building block makes it particularly useful in creating stereospecific drugs, addressing the growing demand for enantiomerically pure medications. Recent studies have explored its potential as a solvent for drug delivery systems, especially in topical formulations where controlled release is desired.

The cosmetic and personal care industry has shown increasing interest in CAS 5396-58-7 as a humectant and viscosity modifier. Its hygroscopic nature helps maintain moisture in skincare products, while its mildness makes it suitable for sensitive skin formulations. With consumers increasingly seeking "clean beauty" products, this compound's biodegradability and low toxicity profile position it as an attractive alternative to traditional petrochemical-derived ingredients.

Industrial applications of 2,3-Butanediol, 2-methyl- extend to the production of specialty polymers and resins. Its dual hydroxyl functionality allows it to participate in polycondensation reactions, creating materials with tailored properties. Recent innovations have explored its use in developing bio-based polymers, aligning with global sustainability trends and the circular economy movement. Manufacturers appreciate its role in improving the flexibility and durability of certain polymer formulations.

In the field of green chemistry, researchers are investigating 2-methyl-2,3-butanediol as a potential bio-derived platform chemical. Its production through fermentation processes using renewable feedstocks offers an environmentally friendly alternative to petroleum-based glycols. This aligns perfectly with current industry focus on reducing carbon footprints and developing sustainable chemical processes. The compound's potential in this area has sparked numerous research initiatives worldwide.

The food industry has explored CAS No. 5396-58-7 as a food additive and flavoring agent, though its use in this sector remains limited compared to other applications. Regulatory approvals vary by region, and manufacturers must ensure compliance with local food safety standards. Its subtle sweet taste and ability to modify texture make it potentially useful in certain specialized food products, though further safety evaluations are ongoing.

From a safety perspective, 2,3-Butanediol, 2-methyl- is generally considered to have low acute toxicity based on available data. However, proper handling procedures should always be followed, including the use of personal protective equipment when working with concentrated forms. The compound is stable under normal conditions but should be stored away from strong oxidizing agents to prevent potential reactions.

The global market for 2-methyl-2,3-butanediol has shown steady growth, driven by increasing demand from end-use industries. Asia-Pacific currently represents the fastest-growing regional market, fueled by expanding pharmaceutical and personal care sectors in emerging economies. Price trends have remained relatively stable, though fluctuations in raw material costs can impact market dynamics. Industry analysts project continued moderate growth in the coming years.

Recent technological advancements have improved production methods for CAS 5396-58-7, with particular focus on optimizing yield and purity. Continuous process improvements and the development of more efficient catalysts have contributed to making this specialty chemical more accessible to various industries. These innovations have also helped reduce production costs, making the compound more competitive in the market.

Quality control standards for 2,3-Butanediol, 2-methyl- typically specify minimum purity levels (often 98% or higher) and limits for specific impurities. Analytical methods such as gas chromatography and HPLC are commonly employed to verify product quality. Manufacturers may offer different grades tailored to specific applications, with pharmaceutical-grade material undergoing the most stringent testing protocols.

Environmental considerations surrounding 2-methyl-2,3-butanediol are generally positive, as the compound is biodegradable and not considered persistent in the environment. However, proper waste management practices should still be observed to prevent unnecessary environmental release. Its relatively low volatility contributes to reduced air emission concerns compared to some other industrial chemicals.

Future research directions for CAS No. 5396-58-7 include exploring novel catalytic systems for its synthesis, developing more sustainable production routes, and investigating previously unexplored applications. The compound's potential in emerging fields such as energy storage and advanced materials science represents particularly exciting avenues for investigation. Collaborative efforts between academia and industry continue to uncover new possibilities for this versatile chemical.

For researchers and manufacturers considering working with 2,3-Butanediol, 2-methyl-, it's important to consult the most current safety data sheets and technical specifications. While the compound offers numerous advantages, proper understanding of its handling requirements and application-specific considerations is essential for successful utilization. As with any chemical product, staying informed about regulatory updates and industry best practices ensures optimal and safe use.